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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134 Get Quote

An In-Depth Technical Guide to 5-Hydroxy-2-iodobenzoic Acid

This technical guide provides a comprehensive overview of 5-Hydroxy-2-iodobenzoic acid,

tailored for researchers, scientists, and professionals in drug development. The document

details its chemical and physical properties, experimental protocols for its synthesis and

analysis, and discusses its potential applications.

Physicochemical Properties
5-Hydroxy-2-iodobenzoic acid is a halogenated derivative of salicylic acid. Its chemical

structure and properties make it a valuable intermediate in organic synthesis.

Property Value Reference

Molecular Formula C₇H₅IO₃ [1]

Molecular Weight 264.02 g/mol [2]

CAS Number 57772-57-3 [1]

Physical Form Solid [2]

Melting Point 180°C [1]

Purity Typically >96% [2]
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Experimental Protocols
Synthesis of 5-Hydroxy-2-iodobenzoic acid
A general and effective method for the synthesis of 5-Hydroxy-2-iodobenzoic acid is through

the diazotization of 2-amino-5-hydroxybenzoic acid, followed by an iodination reaction.[1]

Materials:

2-amino-5-hydroxybenzoic acid

Concentrated hydrochloric acid

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Water

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Diazotization: Dissolve 2-amino-5-hydroxybenzoic acid (1.99 g, 1.33 mmol) in 20 mL of

water. To this solution, add 10 mL of concentrated hydrochloric acid. Cool the mixture to 0°C

in an ice bath and slowly add a solution of sodium nitrite (1.08 g, 45.6 mmol). Stir the

reaction mixture at 0°C for 30 minutes to facilitate the formation of the diazonium salt.[1]

Iodination: To the diazonium salt solution, add a solution of potassium iodide (3.24 g, 19.5

mmol) in 5 mL of water. Heat the resulting mixture to 90°C and stir for 30 minutes.[1]

Work-up and Extraction: After the reaction is complete, cool the mixture and extract the

product with ethyl acetate. Wash the organic layer sequentially with water. Dry the organic

layer over anhydrous magnesium sulfate.[1]
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Purification: Concentrate the dried organic layer under reduced pressure to obtain the crude

product. Purify the crude product by silica gel column chromatography to yield 5-Hydroxy-2-
iodobenzoic acid as a brown solid.[1]
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Synthesis Workflow

2-amino-5-hydroxybenzoic acid

Diazotization
(HCl, NaNO₂, 0°C)

Iodination
(KI, 90°C)

Extraction
(Ethyl Acetate)

Purification
(Silica Gel Chromatography)

5-Hydroxy-2-iodobenzoic acid
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Analytical Workflow

Synthesized Product

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy HRMS HPLC

Structural Elucidation Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-HYDROXY-2-IODOBENZOIC ACID | 57772-57-3 [chemicalbook.com]

2. 5-HYDROXY-2-IODOBENZOIC ACID | 57772-57-3 [sigmaaldrich.com]

To cite this document: BenchChem. [molecular weight of 5-Hydroxy-2-iodobenzoic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302134#molecular-weight-of-5-hydroxy-2-
iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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